Cas no 18895-50-6 (1,1-Dicyclopropyl-ethanol)

1,1-Dicyclopropyl-ethanol is a cyclopropane-substituted tertiary alcohol with the molecular formula C₈H₁₄O. Its unique structure, featuring two cyclopropyl groups attached to a central carbon bearing a hydroxyl group, imparts steric hindrance and reactivity useful in synthetic chemistry. This compound serves as a versatile intermediate in organic synthesis, particularly for the preparation of more complex cyclopropane-containing molecules. Its rigid cyclopropyl rings contribute to enhanced stability and selectivity in certain reactions. The tertiary alcohol functionality allows for further derivatization, making it valuable in pharmaceutical and agrochemical research. Handling requires standard precautions for alcohols, with attention to its potential sensitivity under strong acidic or oxidizing conditions.

1,1-Dicyclopropyl-ethanol structure

Product Name:1,1-Dicyclopropyl-ethanol

CAS No:18895-50-6

MF:C₈H₁₄O

MW:126.196162700653

MDL:MFCD01877353

CID:123235

PubChem ID:12434708

Update Time:2025-10-30

1,1-Dicyclopropyl-ethanol Chemical and Physical Properties

Names and Identifiers

- Cyclopropanemethanol, a-cyclopropyl-a-methyl-
- 1,1-dicyclopropylethanol
- 1,1-DICYCLOPROPYL-ETHANOL
- 1,1-Dicyclopropyl-aethanol
- 1,1-dicyclopropylethan-1-ol
- Cyclopropanemethanol,a-cyclopropyl-a-methyl
- Dicyclopropylmethylcarbinol
- Methyl-dicyclopropyl-carbinol
- DICYCLOPROPYLMETHYL CARBINOL
- E89164
- CS-0245445
- 18895-50-6
- SCHEMBL11307245
- EN300-305254
- DTXSID20498147
- Cyclopropanemethanol, alpha-cyclopropyl-alpha-methyl-
- AKOS006276860
- DTXCID90448957
- TAA89550
- Cyclopropanemethanol, ?-cyclopropyl-?-methyl-
- 1,1-Dicyclopropyl-ethanol
- MDL： MFCD01877353
- Inchi： 1S/C8H14O/c1-8(9,6-2-3-6)7-4-5-7/h6-7,9H,2-5H2,1H3
- InChI Key： BOYDTXNAECZPAU-UHFFFAOYSA-N
- SMILES： OC(C)(C1CC1)C1CC1

Computed Properties

Exact Mass: 126.10400
Monoisotopic Mass: 126.104465066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23000
LogP: 1.55740

1,1-Dicyclopropyl-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D439635-10mg	1,1-Dicyclopropyl-ethanol	18895-50-6		10mg	$ 50.00	2022-06-05
TRC	D439635-50mg	1,1-Dicyclopropyl-ethanol	18895-50-6		50mg	$ 185.00	2022-06-05
TRC	D439635-100mg	1,1-Dicyclopropyl-ethanol	18895-50-6		100mg	$ 295.00	2022-06-05
Enamine	EN300-305254-0.05g	1,1-dicyclopropylethan-1-ol	18895-50-6	75%	0.05g	$76.0	2023-09-05
Enamine	EN300-305254-0.1g	1,1-dicyclopropylethan-1-ol	18895-50-6	75%	0.1g	$113.0	2023-09-05
Enamine	EN300-305254-0.25g	1,1-dicyclopropylethan-1-ol	18895-50-6	75%	0.25g	$162.0	2023-09-05
Enamine	EN300-305254-0.5g	1,1-dicyclopropylethan-1-ol	18895-50-6	75%	0.5g	$310.0	2023-09-05
Enamine	EN300-305254-1.0g	1,1-dicyclopropylethan-1-ol	18895-50-6	75%	1g	$0.0	2023-06-07
Enamine	EN300-305254-2.5g	1,1-dicyclopropylethan-1-ol	18895-50-6	75%	2.5g	$810.0	2023-09-05
Enamine	EN300-305254-5.0g	1,1-dicyclopropylethan-1-ol	18895-50-6	75%	5.0g	$1199.0	2023-02-25

1,1-Dicyclopropyl-ethanol Related Literature

1. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
2. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Additional information on 1,1-Dicyclopropyl-ethanol

1,1-Dicyclopropyl-ethanol (CAS No. 18895-50-6): A Comprehensive Overview of Its Properties and Applications

1,1-Dicyclopropyl-ethanol (CAS No. 18895-50-6) is a specialized organic compound with a unique molecular structure, featuring two cyclopropyl groups attached to a central ethanol moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, flavor and fragrance synthesis, and material science. Its distinct steric hindrance and chemical stability make it a valuable building block in synthetic chemistry.

One of the most frequently searched questions about 1,1-Dicyclopropyl-ethanol is its role in drug discovery. Researchers are increasingly exploring its potential as a chiral auxiliary or scaffold for designing novel bioactive molecules. The compound’s rigid cyclopropyl rings contribute to enhanced metabolic stability, a critical factor in developing longer-acting therapeutics. Additionally, its low toxicity profile aligns with the growing demand for green chemistry alternatives in the pharmaceutical industry.

In the realm of flavor and fragrance, 1,1-Dicyclopropyl-ethanol is valued for its ability to impart earthy and woody notes. Perfumers and food scientists often inquire about its synthetic pathways and derivatization methods to create unique olfactory profiles. The compound’s volatility and compatibility with other aroma chemicals make it a sought-after ingredient in premium fragrances and gourmet flavorings.

From a material science perspective, 1,1-Dicyclopropyl-ethanol is investigated for its potential in polymer modification. Its incorporation into polymer chains can enhance thermal resistance and mechanical strength, addressing key challenges in high-performance plastics. Recent studies highlight its utility in cross-linking agents for coatings and adhesives, catering to industries like automotive and aerospace.

The synthesis of 1,1-Dicyclopropyl-ethanol typically involves Grignard reactions or cyclopropanation techniques, topics frequently searched by organic chemists. Optimizing yield and purity remains a focal point, with advancements in catalytic methods reducing environmental impact. Analytical techniques such as GC-MS and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with industrial standards.

Environmental and regulatory considerations are also trending topics. 1,1-Dicyclopropyl-ethanol is often discussed in the context of biodegradability and sustainable sourcing. Companies are investing in lifecycle assessments to align with global ESG (Environmental, Social, and Governance) goals, making it a relevant case study for eco-friendly chemical production.

In conclusion, 1,1-Dicyclopropyl-ethanol (CAS No. 18895-50-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, flavor science, and advanced materials, driven by its structural uniqueness and adaptability. As research continues, this compound is poised to play a pivotal role in addressing industry challenges and consumer demands.